Terbium bromide(TbBr3), hexahydrate (8CI,9CI)

• IUPAC Name: terbium(3+);tribromide;hydrate
• InChI: InChI=1S/3BrH.H2O.Tb/h3*1H;1H2;/q;;;;+3/p-3
• InChI Key: WQJPEPDSFBGXRP-UHFFFAOYSA-K
• Canonical SMILES: O.[Br-].[Br-].[Br-].[Tb+3]
• Molecular Formula: Br3H2OTb
• DSSTOX Substance ID: DTXSID30721695
• Molecular Weight: 416.65 g/mol
• CAS No.: 15162-98-8

Description

Terbium bromide hexahydrate (TbBr₃·6H₂O) is a rare earth compound characterized by its high purity and hygroscopic nature. With the molecular formula TbBr₃·xH₂O (typically x = 6), it appears as a white powder and is commercially available at purities up to 99.99% . The anhydrous form of terbium bromide (TbBr₃) has a molecular weight of 398.64 g/mol, a hexagonal crystal structure, and a silvery-gray metallic appearance . Key physical properties include a melting point of 827°C and a boiling point of 1490°C, reflecting its stability under high-temperature conditions . The hexahydrate is primarily utilized in advanced material synthesis, optoelectronics, and as a precursor for high-purity terbium compounds .

Preparation Methods

Terbium bromide can be synthesized through several methods. One common synthetic route involves the reaction of terbium metal or terbium(III) oxide with ammonium bromide. The reaction is typically carried out under controlled conditions to ensure the formation of terbium bromide :

$$\text{Tb}_2\text{O}_3 + 6\text{NH}_4\text{Br} \rightarrow 2\text{TbBr}_3 + 6\text{NH}_3 + 3\text{H}_2\text{O}$$Tb2​O3​+6NH4​Br→2TbBr3​+6NH3​+3H2​O

In industrial settings, terbium bromide is often produced by heating terbium metal with bromine gas. This method allows for the large-scale production of the compound, which is then purified and crystallized to obtain the hexahydrate form .

Chemical Reactions Analysis

Terbium bromide undergoes various chemical reactions, including:

Oxidation and Reduction: Terbium bromide can participate in redox reactions, where terbium can change its oxidation state.

Substitution Reactions: It can undergo substitution reactions with other halides or ligands, forming different terbium complexes.

Hydrolysis: When dissolved in water, terbium bromide can hydrolyze, leading to the formation of terbium hydroxide and hydrobromic acid.

Common reagents used in these reactions include bromine, ammonium bromide, and water. The major products formed depend on the specific reaction conditions and reagents used .

Scientific Research Applications

Electronic and Optoelectronic Applications

Thin Films and Coatings
Terbium bromide is utilized in the fabrication of electronic and optoelectronic thin films. These films can be employed in devices such as light-emitting diodes (LEDs) and laser systems due to their luminescent properties. The incorporation of terbium ions into thin films enhances their photonic efficiency, making them suitable for advanced optical applications .

MEMS (Micro-Electro-Mechanical Systems)
In MEMS technology, terbium bromide serves as a precursor for the deposition of functional coatings. Its ability to form stable thin films contributes to the development of sensors and actuators that require precise control over mechanical properties .

Catalysis

Terbium bromide has shown potential as a catalyst in various chemical reactions. Its catalytic properties can facilitate processes such as organic synthesis and polymerization reactions, where it aids in improving reaction rates and yields . The compound's ability to stabilize reactive intermediates makes it a valuable addition to catalytic systems.

Energy Generation and Storage

Photovoltaic Cells
Research indicates that terbium bromide can be integrated into photovoltaic cells to enhance their efficiency. The luminescent properties of terbium ions can improve light absorption and conversion rates, making solar energy systems more effective .

Battery Technologies
In energy storage applications, terbium bromide is being explored for its potential use in advanced battery technologies. Its electrochemical properties may contribute to the development of high-capacity batteries with improved charge-discharge cycles .

Biomedical Applications

Biocompatibility and Imaging
Recent studies have highlighted the use of terbium bromide in biomedical fields, particularly in bioimaging applications. Its luminescent properties allow it to serve as a contrast agent in fluorescence imaging techniques. Research indicates that Tb³⁺ ions can be incorporated into biocompatible matrices, enhancing the visibility of biological tissues under specific excitation wavelengths .

Nanoparticle Synthesis
Terbium bromide is also employed in the synthesis of lanthanide-doped nanoparticles for targeted drug delivery systems. These nanoparticles can be engineered to release therapeutic agents in response to specific stimuli, offering a promising approach to cancer treatment and other medical therapies .

Case Studies

Study	Focus	Findings
Luminescent Nanoparticles	Biocompatibility	Terbium-doped nanoparticles showed high cytocompatibility and potential for bioimaging applications .
Photovoltaic Enhancements	Solar Energy	Integration of terbium compounds improved light absorption in photovoltaic cells .
Catalytic Reactions	Organic Synthesis	Terbium bromide enhanced reaction rates in specific organic transformations .

Mechanism of Action

The mechanism by which terbium bromide exerts its effects is primarily related to its ability to form complexes with other molecules. These complexes can interact with specific molecular targets, such as proteins or nucleic acids, leading to changes in their structure and function. The pathways involved in these interactions depend on the specific application and the nature of the complex formed .

Comparison with Similar Compounds

Terbium(III) Chloride Hexahydrate (TbCl₃·6H₂O)

• Molecular Weight : 373.38 g/mol (anhydrous) .
• Appearance : Colorless or yellow crystalline solid.
• Applications: Widely used in luminescent materials, nanocrystal synthesis (e.g., green-to-blue emission tuning in perovskites), and biomedical research .
• Solubility: Highly soluble in polar solvents like water and ethanol, facilitating its use in solution-phase reactions .
• Key Difference : TbCl₃·6H₂O exhibits higher solubility and reactivity compared to TbBr₃·6H₂O, making it preferable for aqueous syntheses .

Terbium(III) Carbonate Hydrate (Tb₂(CO₃)₃·xH₂O)

• Molecular Weight : 497.88 g/mol (anhydrous) .
• Thermal Stability : Decomposes at lower temperatures (~300°C) compared to TbBr₃ .
• Applications: Limited to ceramic precursors and catalysis due to carbonate instability under acidic conditions.

Comparison with Other Rare Earth Bromides

Europium Bromide (EuBr₃)

• Melting Point : ~730°C (anhydrous), lower than TbBr₃ .
• Luminescence: Eu³⁺ emits intense red light, whereas Tb³⁺ emits green, making them complementary in display technologies .
• Hydrate Stability : EuBr₃·6H₂O is less thermally stable, decomposing at ~100°C .

Gadolinium Bromide (GdBr₃)

• Magnetic Properties : Gd³⁺ has higher magnetic susceptibility than Tb³⁺, favoring use in MRI contrast agents .
• Crystal Structure : Similar hexagonal lattice but with larger ionic radius (Gd³⁺: 1.05 Å vs. Tb³⁺: 1.00 Å) .

Comparison with Transition Metal Bromides

Magnesium Bromide Hexahydrate (MgBr₂·6H₂O)

• Molecular Weight : 292.20 g/mol .
• Applications : Flame retardant, organic synthesis catalyst, and anticonvulsant .

Chromium(III) Bromide Hexahydrate (CrBr₃·6H₂O)

• Molecular Weight : 399.80 g/mol .
• Thermal Stability : Decomposes at ~200°C, far lower than TbBr₃·6H₂O .
• Magnetism : Paramagnetic due to Cr³⁺, but weaker than terbium compounds .

Physicochemical Properties Table

Compound	Molecular Weight (g/mol)	Melting Point (°C)	Boiling Point (°C)	Solubility in Water	Key Applications
TbBr₃·6H₂O	398.64 (anhydrous)	827	1490	Moderate	Optoelectronics, high-purity precursors
TbCl₃·6H₂O	373.38 (anhydrous)	588	1550	High	Nanocrystals, biomedicine
EuBr₃	391.68	~730	~1480	Moderate	Red phosphors
MgBr₂·6H₂O	292.20	711	-	High	Catalysis, flame retardants
CrBr₃·6H₂O	399.80	~200 (decomposes)	-	Low	Magnetic studies

Biological Activity

Terbium bromide hexahydrate (TbBr₃·6H₂O) is a rare earth compound that has garnered attention for its potential biological activities, particularly in the fields of biomedicine and materials science. This article explores the biological activity of TbBr₃, focusing on its interactions at the cellular level, its synthesis, and its applications.

Terbium bromide hexahydrate is characterized by its greenish crystalline form and high solubility in water due to the presence of six water molecules per formula unit. The compound typically decomposes at approximately 170 °C rather than melting. It can be synthesized through various methods, including:

• Reaction of Terbium Oxide with Ammonium Bromide : This method involves heating terbium oxide with ammonium bromide to produce TbBr₃ and ammonia.
• Hydrothermal Synthesis : Utilizing high temperature and pressure conditions to facilitate the formation of crystalline structures.

The general reaction for the synthesis can be represented as follows:

$$\text{Tb}_2\text{O}_3+6\text{NH}_4\text{Br}\rightarrow 2\text{TbBr}_3+6\text{NH}_3+3\text{H}_2\text{O}$$

Biological Activity

While terbium bromide does not have a well-defined biological function, recent studies suggest it may influence cellular processes. Notably, research indicates that TbBr₃ may promote the adhesion and differentiation of mesenchymal stem cells through activation of the transforming growth factor-beta (TGF-β) and bone morphogenetic protein (BMP) signaling pathways. This suggests a potential role in biomineralization processes, which are crucial for bone formation and regeneration .

Case Studies

• Mesenchymal Stem Cell Differentiation :
  • A study demonstrated that varying concentrations of Tb³⁺ ions could significantly enhance the differentiation of mesenchymal stem cells into osteoblasts, which are essential for bone formation. The optimal concentration was found to be around 0.010 M, leading to increased mineralization in vitro.
• Cytotoxicity Assessments :
  • In vitro cytotoxicity assays using MTT assays revealed that TbBr₃ exhibited low toxicity at concentrations below 100 µg/mL. Higher concentrations resulted in reduced cell viability, indicating a dose-dependent response .

Applications in Biomedicine

The unique luminescent properties of terbium compounds make them suitable for various biomedical applications:

• Bioimaging : Terbium-doped materials have been explored as potential contrast agents in imaging techniques due to their luminescent properties.
• Drug Delivery Systems : Research is ongoing to utilize TbBr₃ in creating nanocarriers that can deliver therapeutic agents while providing imaging capabilities.

Comparative Analysis with Other Lanthanides

Compound Name	Chemical Formula	Unique Characteristics
Cerium(III) Bromide	CeBr₃	Used in catalysts; different oxidation states
Dysprosium(III) Bromide	DyBr₃	Known for magnetic properties; data storage
Europium(III) Bromide	EuBr₃	Strong luminescence; used in phosphors
Lanthanum(III) Bromide	LaBr₃	Good thermal stability; used in scintillation detectors

Terbium bromide's specific luminescent properties and potential applications in biomedicine set it apart from other lanthanides, which may not exhibit similar biological activity or utility in medical imaging .

Q & A

Q. What are the established synthesis methods for TbBr₃·6H₂O, and how can purity be optimized?

TbBr₃·6H₂O is typically synthesized via direct reaction of terbium metal with bromine gas under controlled conditions: $2\text{Tb}(s) + 3\text{Br}_2(g) \rightarrow 2\text{TbBr}_3(s)$ The anhydrous form is then hydrated to form the hexahydrate. Key steps include:

• Conducting the reaction in an inert atmosphere to prevent oxidation .
• Using high-purity terbium (99.9% metals basis) to minimize impurities .
• Recrystallization from ethanol/water mixtures to achieve >99.95% purity (REO) .
  Note: Hydration must be carefully controlled to avoid partial dehydration, which alters reactivity .

Q. What are critical safety protocols for handling TbBr₃·6H₂O in laboratory settings?

• PPE Requirements: Wear nitrile gloves, lab coats, and safety goggles. Use fume hoods to avoid inhalation of fine particulates .
• Storage: Store at 0–6°C in airtight containers to prevent hygroscopic degradation .
• Spill Management: Neutralize spills with sodium bicarbonate, collect residues in sealed containers, and dispose as hazardous waste .

Q. What are the key physical and chemical properties relevant to experimental design?

Property	Value	Reference
Molecular Weight	398.64 g/mol (anhydrous)
Melting Point	827°C (anhydrous)
Crystal Structure	Hexagonal (anhydrous)
Solubility	Highly soluble in H₂O, ethanol
Hydration Stability	Deliquescent; sensitive to humidity

Advanced Research Questions

Q. How does TbBr₃·6H₂O contribute to sensitized luminescence studies in solid-state physics?

Tb³⁺ ions in TbBr₃·6H₂O exhibit strong green luminescence due to 4f-4f transitions (e.g., $^5\text{D}_4 \rightarrow ^7\text{F}_5$). Methodological considerations include:

• Energy Transfer: Dexter’s theory explains Förster resonance energy transfer (FRET) between Tb³⁺ and co-dopants (e.g., Ce³⁺) via dipole-dipole interactions .
• Spectroscopic Analysis: Use time-resolved fluorescence spectroscopy to isolate Tb³⁺ emission from background noise .
• Matrix Effects: Embed TbBr₃·6H₂O in silica gels or polymers to enhance quantum yield by reducing non-radiative decay .

Q. What methodologies enable the use of TbBr₃·6H₂O in spectrofluorometric rare-earth analysis?

TbBr₃·6H₂O forms luminescent complexes with organic ligands (e.g., 4-chlorosalicylic acid) for trace rare-earth detection:

• Complex Preparation: Mix TbBr₃·6H₂O with ligands (e.g., EDTA) and surfactants (e.g., CTMAB) in pH-buffered solutions to enhance fluorescence intensity .
• Calibration: Use standard addition methods with excitation/emission wavelengths set at 320 nm and 545 nm, respectively .
• Interference Mitigation: Mask competing ions (e.g., Eu³⁺) with trioctylphosphine oxide (TOPO) .

Q. How does TbBr₃·6H₂O behave in high-temperature solid-state reactions?

• Thermal Decomposition: At >200°C, TbBr₃·6H₂O dehydrates to anhydrous TbBr₃, followed by sublimation at 1490°C .
• Reactivity: Acts as a Lewis acid catalyst in Friedel-Crafts alkylation; monitor reaction progress via in situ Raman spectroscopy .
• Phase Transitions: High-temperature XRD reveals reversible hexagonal-to-cubic structural changes at \sim800°C .

Q. How does hydration state influence TbBr₃·6H₂O’s reactivity in coordination chemistry?

• Coordination Number: Hydrated Tb³⁺ adopts a nine-coordinate [Tb(H₂O)₉]³⁺ geometry, whereas anhydrous TbBr₃ forms six-coordinate complexes .
• Ligand Displacement: Hydrated TbBr₃ reacts with DMF to form [Tb(DMF)₆]³⁺, characterized by IR (νC=O shift to 1645 cm⁻¹) and single-crystal XRD .

Q. What advanced techniques resolve contradictions in TbBr₃·6H₂O’s reported thermodynamic data?

• DSC/TGA: Differential scanning calorimetry identifies endothermic peaks at 110°C (dehydration) and 827°C (melting), resolving discrepancies in earlier literature .
• Ab Initio Modeling: DFT calculations (e.g., using VASP) predict lattice energies within 2% of experimental values, validating crystal field parameters .